Cas no 18450-28-7 (Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate
• CAS No: 18450-28-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1060493
• PubChem ID: 10585598
• Update Time: 2025-04-20

Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate
• 1H-INDOLE-2-CARBOXYLIC ACID,3-FORMYL-1-METHYL-,ETHYL ESTER
• ethyl 3-formyl-1-methyl-indole-2-carboxylate
• 18450-28-7
• SR-01000143883
• 3-Formyl-1-methyl-Indole-2-carboxylic Acid Ethyl Ester
• AKOS002112619
• DB-319424
• SR-01000143883-1
• ETHYL 3-FORMYL-1-METHYLINDOLE-2-CARBOXYLATE

• MDL： MFCD11617221
• Inchi： 1S/C13H13NO3/c1-3-17-13(16)12-10(8-15)9-6-4-5-7-11(9)14(12)2/h4-8H,3H2,1-2H3
• InChI Key： BZNCZFAUVNDYFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=O)C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 413.8±30.0 °C at 760 mmHg
• Flash Point: 204.1±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives